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Compound of Interest

Compound Name: H3B-968

Cat. No.: B12393231 Get Quote

Researchers and laboratory personnel must adhere to strict protocols for the disposal of H3B-
968, a potent WRN inhibitor, to ensure personnel safety and environmental compliance. This

guide provides a comprehensive, step-by-step approach to the proper management of H3B-
968 waste, from handling and segregation to final disposal. Adherence to these procedures is

critical for maintaining a safe laboratory environment.

Chemical and Storage Information
Proper handling and storage are prerequisites for safe disposal. The following table

summarizes key information for H3B-968.

Identifier Value

Chemical Name H3B-968

Molecular Formula C22H18F6N4O4S

CAS Number 2912294-90-5

Primary Hazard
Potent WRN inhibitor with an IC50 of

approximately 10 nM[1]

Stock Solution Storage
-80°C for up to 6 months; -20°C for up to 1

month[1]

Shipping Condition Blue Ice
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Step-by-Step Disposal Protocol for H3B-968
The following protocol outlines the necessary steps for the safe disposal of H3B-968 and

associated contaminated materials. This procedure is based on general best practices for

hazardous chemical waste disposal.[2][3]

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-

resistant gloves, when handling H3B-968.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation risk.

2. Waste Categorization and Segregation:

Solid Waste: This category includes unused or expired H3B-968, contaminated PPE (e.g.,

gloves, weighing papers), and any lab materials (e.g., pipette tips, tubes) that have come

into direct contact with the solid compound.

Collect all solid waste in a dedicated, clearly labeled hazardous waste container. The

container must be made of a chemically compatible material and have a secure lid.

Liquid Waste: This includes solutions containing H3B-968, such as stock solutions,

experimental media, and solvents used for cleaning contaminated glassware.

Collect liquid waste in a separate, dedicated, leak-proof hazardous waste container.

This container must be stored in secondary containment to prevent spills.

Never mix incompatible wastes. For instance, separate aqueous solutions from organic

solvent waste.[2]

Sharps Waste: Needles, syringes, or other sharps contaminated with H3B-968 must be

disposed of in a designated sharps container.

3. Container Management:
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All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "H3B-968".

Keep waste containers closed except when adding waste.[2]

Do not overfill containers; fill to no more than 75-80% capacity to prevent spills and allow for

expansion.

4. Disposal of Empty Containers:

Empty containers that held H3B-968 must be triple-rinsed.

The first rinseate must be collected and disposed of as hazardous liquid waste.[2]

Subsequent rinses of containers that held highly toxic chemicals may also need to be

collected as hazardous waste, depending on local regulations.[2]

After thorough rinsing and air-drying, the container can be disposed of as non-hazardous

waste, or recycled, in accordance with institutional policies.

5. Waste Pickup and Disposal:

Store hazardous waste in a designated, secure area away from general lab traffic.

Schedule regular waste pick-ups with your institution's Environmental Health and Safety

(EHS) department.[2]

Never dispose of H3B-968 waste by evaporation, down the sanitary sewer, or in the regular

trash.[2]

Logical Workflow for H3B-968 Waste Disposal
The following diagram illustrates the decision-making process for the proper segregation and

disposal of H3B-968 waste.
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Start: H3B-968 Waste Generation

Step 1: Waste Characterization

Step 2: Segregation and Collection

Step 3: Containerization

Step 4: Final Disposal

Generate H3B-968 Waste

Characterize Waste Type

Solid Waste
(e.g., contaminated gloves, tubes)

Solid

Liquid Waste
(e.g., solutions, media)

Liquid

Sharps Waste
(e.g., contaminated needles)

Sharps

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled, Leak-Proof
Liquid Hazardous Waste Container

(with secondary containment)

Collect in Designated
Sharps Container

Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Workflow for H3B-968 waste characterization and disposal.

Disclaimer: The information provided is for guidance purposes for research professionals.

Always consult your institution's specific safety and disposal protocols and comply with all local,

state, and federal regulations for hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of H3B-
968]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393231#h3b-968-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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